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Compound of Interest

Compound Name: 2-Fluorobenzyl bromide

Cat. No.: B110825

An In-depth Technical Guide on 2-Fluorobenzyl Bromide: Molecular Structure and Weight

This guide provides a detailed analysis of the molecular structure and weight of 2-
Fluorobenzyl bromide, a compound frequently utilized in organic synthesis and
pharmaceutical research. The information is intended for researchers, scientists, and
professionals in the field of drug development.

Molecular Identity and Formula

2-Fluorobenzyl bromide, also known by its synonyms a-bromo-2-fluorotoluene or 1-
(bromomethyl)-2-fluorobenzene, is an organic halogen compound.[1][2][3] Its chemical
structure consists of a benzene ring substituted with a fluorine atom at the second position and
a bromomethyl group at the first position.

The molecular formula for 2-Fluorobenzyl bromide is C7HsBrF.[1][2][3][4] This formula
indicates that each molecule is composed of seven carbon atoms, six hydrogen atoms, one
bromine atom, and one fluorine atom.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The determination of an accurate molecular weight is crucial for stoichiometric calculations in
chemical reactions and for analytical characterization.
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Quantitative Data Summary

The table below details the calculation of the molecular weight of 2-Fluorobenzyl bromide
based on the standard atomic weights of its constituent elements.

. . . Standard Contribution

Constituent Chemical Quantity of ] .

Atomic Weight to Molecular
Element Symbol Atoms .

(amu) Weight (amu)
Carbon C 7 12.011 84.077
Hydrogen H 6 1.008 6.048
Bromine Br 1 79.904[5][6][7] 79.904
Fluorine F 1 18.998[8][9] 18.998
Total 15 189.027

Note: The standard atomic weights for Carbon and Hydrogen are conventional values derived
from their natural isotopic abundances.[10][11][12][13]

Various sources report the molecular weight of 2-Fluorobenzyl bromide as 189.02 g/mol ,
189.025 g/mol , or 189.03 g/mol .[1][2][4] The calculated value of 189.027 amu is consistent
with these figures.

Molecular Structure Visualization

The spatial arrangement of atoms and chemical bonds in 2-Fluorobenzyl bromide dictates its
chemical properties and reactivity. The structure is characterized by a planar benzene ring with
two substituents. The bromomethyl group is a key reactive site, particularly for nucleophilic
substitution reactions.

Below is a two-dimensional diagram representing the molecular structure of 2-Fluorobenzyl
bromide, generated using the Graphviz DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Fluorobenzyl bromide [webbook.nist.gov]

2. alpha-Bromo-o-fluorotoluene | C7H6BrF | CID 67968 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. chemimpex.com [chemimpex.com]

e 4. fishersci.com [fishersci.com]

e 5. Bromine - Wikipedia [en.wikipedia.org]
e 6. byjus.com [byjus.com]

e 7. Bromine - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

» 8. Fluorine - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
e 9. #9 - Fluorine - F [hobart.k12.in.us]

e 10. Standard atomic weight - Wikipedia [en.wikipedia.org]

e 11. byjus.com [byjus.com]

e 12. Atomic/Molar mass [westfield.ma.edu]

e 13. youtube.com [youtube.com]

 To cite this document: BenchChem. [2-Fluorobenzyl bromide molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110825#2-fluorobenzyl-bromide-molecular-structure-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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